Cas no 856905-13-0 (3-(Pyrazin-2-yl)benzoic acid)
3-(Pyrazin-2-yl)benzoic acid structure
Product Name:3-(Pyrazin-2-yl)benzoic acid
CAS No:856905-13-0
MF:C11H8N2O2
MW:200.193422317505
MDL:MFCD08669903
CID:721025
PubChem ID:22317905
Update Time:2024-12-09
3-(Pyrazin-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyrazin-2-yl)benzoic acid
- 3-PYRAZIN-2-YLBENZOIC ACID
- Benzoicacid, 3-(2-pyrazinyl)-
- 3-Pyrazin-2-yl-benzoic acid
- 3-(3,6-Dimethylpyrazin-2-yl)benzoic acid
- 3-(3-Chloropyrazin-2-yl)benzoic acid
- 3-(6-Aminopyrazin-2-yl)benzoic acid
- 3-(6-Chloropyrazin-2-yl)benzoic acid
- Benzoic acid, 3-(2-pyrazinyl)-
- 3-(2-pyrazinyl)benzoic acid
- DTXSID70624691
- AKOS013284189
- Benzoicacid,3-(2-pyrazinyl)-
- MFCD08669903
- Benzoic acid, 3-pyrazinyl-
- NCGC00374129-01
- TS-02829
- YSZC1243
- CS-0060394
- 856905-13-0
- FQEYELBTYMODMC-UHFFFAOYSA-N
- 3-(PYRAZIN-2-YL)BENZOICACID
- SCHEMBL4775152
-
- MDL： MFCD08669903
- Inchi： 1S/C11H8N2O2/c14-11(15)9-3-1-2-8(6-9)10-7-12-4-5-13-10/h1-7H,(H,14,15)
- InChI Key： FQEYELBTYMODMC-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=CC(C2=NC=CN=C2)=C1
Computed Properties
- Exact Mass: 200.05900
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- Density: 1.302±0.06 g/cm3(Predicted)
- Boiling Point: 418.3±35.0 °C(Predicted)
- PSA: 63.08000
- LogP: 1.84180
- pka: 3.77±0.10(Predicted)
3-(Pyrazin-2-yl)benzoic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Pyrazin-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 082159-250mg |
3-Pyrazin-2-ylbenzoic acid |
856905-13-0 | 97% | 250mg |
1966CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 082159-1g |
3-Pyrazin-2-ylbenzoic acid |
856905-13-0 | 97% | 1g |
6745CNY | 2021-05-07 | |
| Matrix Scientific | 082159-250mg |
3-Pyrazin-2-ylbenzoic acid, 97% |
856905-13-0 | 97% | 250mg |
$245.00 | 2023-09-10 | |
| Matrix Scientific | 082159-1g |
3-Pyrazin-2-ylbenzoic acid, 97% |
856905-13-0 | 97% | 1g |
$417.00 | 2023-09-10 | |
| Fluorochem | 065770-250mg |
3-Pyrazin-2-ylbenzoic acid |
856905-13-0 | 97% | 250mg |
￡111.00 | 2022-03-01 | |
| Fluorochem | 065770-1g |
3-Pyrazin-2-ylbenzoic acid |
856905-13-0 | 97% | 1g |
￡231.00 | 2022-03-01 | |
| Fluorochem | 065770-5g |
3-Pyrazin-2-ylbenzoic acid |
856905-13-0 | 97% | 5g |
￡697.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 082159-250mg |
3-Pyrazin-2-ylbenzoic acid |
856905-13-0 | 97% | 250mg |
1966.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 082159-1g |
3-Pyrazin-2-ylbenzoic acid |
856905-13-0 | 97% | 1g |
6745.0CNY | 2021-07-05 | |
| Chemenu | CM160959-5g |
3-Pyrazin-2-ylbenzoic acid |
856905-13-0 | 95% | 5g |
$1000 | 2021-08-05 |
3-(Pyrazin-2-yl)benzoic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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